Cas no 14542-93-9 (1,1,3,3-Tetramethylbutyl isocyanide)
1,1,3,3-Tetramethylbutyl isocyanide is a branched alkyl isocyanide characterized by its sterically hindered structure, which enhances stability and reactivity in organometallic and coordination chemistry applications. The tert-butyl substitution at the α-position imparts significant steric bulk, making it a valuable ligand in catalytic systems where steric control is critical. Its isocyanide functional group serves as a versatile precursor in multicomponent reactions, including Ugi and Passerini reactions, due to its strong electron-donating properties. The compound's stability under ambient conditions and compatibility with a range of solvents further contribute to its utility in synthetic organic and inorganic chemistry. Its defined molecular structure ensures consistent performance in complex transformations.
14542-93-9 structure
Product Name:1,1,3,3-Tetramethylbutyl isocyanide
CAS No:14542-93-9
MF:C9H17N
MW:139.23798251152
MDL:MFCD00000003
CID:150708
PubChem ID:87576855
Update Time:2025-05-22
1,1,3,3-Tetramethylbutyl isocyanide Chemical and Physical Properties
Names and Identifiers
-
- Pentane,2-isocyano-2,4,4-trimethyl-
- WALBORSKY REAGENT
- WALBORSKY'S REAGENT
- TERT-OCTYLISONITRILE
- TERT-OCTYL ISOCYANIDE
- 2-isocyano-2,4,4-trimethyl-pentan
- 2-isocyano-2,4,4-triMethylpentane
- 1,1,3,3-TETRAMETHYLBUTYLISONITRILE
- 1,1,3,3-TETRAMETHYLBUTYL ISOCYANIDE
- Pentane, 2-isocyano-2,4,4-trimethyl-
- 1,1,3,3-Tetramethylbutyl isocyanide,95%
- 2-isocyano-2,4,4-trimethyl-pentane
- T1054
- EINECS 238-577-8
- NSC141688
- A808368
- InChI=1/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H
- (2,4,4-trimethylpentane-2-yl)-isocyanide
- NS00024737
- W-200118
- tert-Octyl isocyanide, Walborsky's reagent
- 14542-93-9
- tert-Octylisocyanide
- AC4321
- Butyl isocyanide,1,3,3-tetramethyl-
- SY051435
- MFCD00000003
- 1,3,3-Tetramethylbutylisonitrile
- GEO-02820
- Pentane,4,4-trimethyl-
- DTXSID9065784
- NSC 141688
- FT-0606002
- SCHEMBL377668
- Butyl isocyanide, 1,1,3,3-tetramethyl-
- 1,3,3-Tetramethylbutyl isocyanide
- 1,1,3,3-tetramethyl-butylisonitrile
- EN300-6512481
- UNII-9EVN2N5TVN
- 9EVN2N5TVN
- AKOS015959087
- BS-21409
- NSC-141688
- 1,1,3,3-tetramethylbutylisocyanide
- DB-042782
- 1,1,3,3-Tetramethylbutyl isocyanide
-
- MDL： MFCD00000003
- Inchi： 1S/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H3
- InChI Key： YVPXQMYCTGCWBE-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C(C)(C)CC(C)(C)C
Computed Properties
- Exact Mass: 139.13600
- Monoisotopic Mass: 139.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 4.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 0.794 g/mL at 25 °C(lit.)
- Boiling Point: 50°C/12mmHg
- Flash Point: Fahrenheit: 125.6 ° f
Celsius: 52 ° c - Refractive Index: n20/D 1.422(lit.)
- PSA: 0.00000
- LogP: 2.35120
- Solubility: Not available
1,1,3,3-Tetramethylbutyl isocyanide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226-H302+H312+H332
- Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20/21/22
- Safety Instruction： S23-S36/37
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- HazardClass：3.2
- PackingGroup：III
- Storage Condition：0-10°C
- Packing Group：III
- Hazard Level：3.2
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10; R20/21/22
1,1,3,3-Tetramethylbutyl isocyanide Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1,1,3,3-Tetramethylbutyl isocyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 226491-5G |
1,1,3,3-Tetramethylbutyl isocyanide |
14542-93-9 | technical grade | 5G |
￥1168.79 | 2022-02-24 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1054-5ML |
1,1,3,3-Tetramethylbutyl Isocyanide |
14542-93-9 | >95.0%(GC) | 5ml |
¥1210.00 | 2024-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY051435-5g |
1,1,3,3-Tetramethylbutyl Isocyanide |
14542-93-9 | ≥95% | 5g |
¥1291.00 | 2024-07-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21215-250mg |
1,1,3,3-TETRAMETHYLBUTYLISOCYANIDE |
14542-93-9 | 97% | 250mg |
¥152.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21215-5g |
1,1,3,3-TETRAMETHYLBUTYLISOCYANIDE |
14542-93-9 | 97% | 5g |
¥1186.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21215-25g |
1,1,3,3-TETRAMETHYLBUTYLISOCYANIDE |
14542-93-9 | 97% | 25g |
¥4448.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21215-1g |
1,1,3,3-TETRAMETHYLBUTYLISOCYANIDE |
14542-93-9 | 97% | 1g |
¥270.0 | 2024-07-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1054-1ML |
1,1,3,3-Tetramethylbutyl Isocyanide |
14542-93-9 | >95.0%(GC) | 1ml |
¥385.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162632-5ML |
1,1,3,3-Tetramethylbutyl isocyanide |
14542-93-9 | >95.0%(GC) | 5ml |
¥1109.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162632-1ML |
1,1,3,3-Tetramethylbutyl isocyanide |
14542-93-9 | >95.0%(GC) | 1ml |
¥249.90 | 2023-08-31 |
1,1,3,3-Tetramethylbutyl isocyanide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
14542-93-9 (1,1,3,3-Tetramethylbutyl isocyanide) Related Products
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